Cas no 27573-97-3 (1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol)

• Product Name: 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol
• CAS No: 27573-97-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD00218961
• CID: 832649
• PubChem ID: 2802969
• Update Time: 2025-05-20

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 4-hydroxy-1-(phenylmethyl)-
• 1-Benzyl-4-(2-hydroxyethyl)-4-piperidinol
• 1-benzyl-4-(2-hydroxyethyl)piperidin-4-ol
• 2-(4-fluorophenyl)cyclohexanol
• Oprea1_547751
• UNAOMPMSVGOVHN-UHFFFAOYSA-N
• 1-Benzyl-4-(2-hydroxy-ethyl)-piperidin-4-ol
• AKOS037649989
• CS-14028
• CS-B0316
• 27573-97-3
• DB-363295
• CBA57397
• SCHEMBL2695038
• 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol

• MDL： MFCD00218961
• Inchi： 1S/C14H21NO2/c16-11-8-14(17)6-9-15(10-7-14)12-13-4-2-1-3-5-13/h1-5,16-17H,6-12H2
• InChI Key： UNAOMPMSVGOVHN-UHFFFAOYSA-N
• SMILES： OC1(CCO)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.7

Experimental Properties

• PSA: 43.7

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol (CAS No. 27573-97-3): A Comprehensive Overview

The compound 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol, identified by the CAS registry number 27573-97-3, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it incorporates a benzyl group and a hydroxyethyl substituent, making it a versatile molecule for both synthetic and therapeutic applications.

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol is characterized by its unique molecular structure, which includes a piperidine ring substituted at the 1-position with a benzyl group and at the 4-position with a hydroxyethyl group. This arrangement not only imparts stability to the molecule but also enhances its reactivity in various chemical reactions. The presence of hydroxyl groups in the structure further contributes to its ability to participate in hydrogen bonding, which is crucial for its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol through multi-step processes involving nucleophilic substitutions and reductions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies have demonstrated that the use of transition metal catalysts can significantly accelerate the formation of the piperidine ring while maintaining stereochemical integrity.

The pharmacological properties of 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol have garnered considerable attention in the scientific community. Preclinical studies suggest that this compound exhibits promising bioavailability and pharmacokinetic profiles, making it a potential candidate for drug delivery systems. Its ability to penetrate cellular membranes efficiently has been attributed to its lipophilic nature, which is influenced by the benzyl group attached to the piperidine ring.

In terms of therapeutic applications, 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol has shown potential in the development of anti-inflammatory agents. Recent research indicates that this compound can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory mediators. Furthermore, its anti-inflammatory effects have been compared to those of established drugs, highlighting its potential as a novel therapeutic agent.

Another area where 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol has demonstrated promise is in neuroprotective therapies. Studies conducted on animal models have revealed that this compound can protect neurons from oxidative stress-induced damage, suggesting its potential role in treating neurodegenerative disorders such as Alzheimer's disease. The hydroxyl groups present in its structure are believed to play a critical role in scavenging free radicals, thereby reducing oxidative stress.

The synthesis and characterization of 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol have also been explored using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the stereochemistry and conformational dynamics of the molecule, which are essential for understanding its biological activity.

In conclusion, 1-Benzyl-4-(2-hydroxyethyl)piperidin-4_ol (CAS No. 27573_97_3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in drug discovery and development.